3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one

• IUPAC Name: 3-(2,4-dimethoxyanilino)cyclohex-2-en-1-one
• InChI: InChI=1S/C14H17NO3/c1-17-12-6-7-13(14(9-12)18-2)15-10-4-3-5-11(16)8-10/h6-9,15H,3-5H2,1-2H3
• InChI Key: NIINDONIQBXDPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=CC(=O)CCC2)OC
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential use in cancer treatment and as a tool in scientific research. In

Mechanism of Action

3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one inhibits the activity of EGFR by binding to its ATP-binding site, preventing the phosphorylation of tyrosine residues and downstream signaling pathways. This leads to a decrease in cell proliferation and survival, ultimately resulting in cell death.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one has also been shown to have effects on the cardiovascular system. It has been demonstrated to reduce cardiac hypertrophy and fibrosis in animal models of heart disease. 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one has also been shown to improve endothelial function and reduce atherosclerosis in animal models of vascular disease.

Advantages and Limitations for Lab Experiments

3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one is a highly specific inhibitor of EGFR, making it a valuable tool for studying the role of this receptor in various biological processes. However, its use in lab experiments is limited by its relatively low solubility in aqueous solutions and its potential for off-target effects at high concentrations.

Future Directions

Future research on 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one could focus on developing more potent and selective inhibitors of EGFR, as well as investigating its potential use in combination therapy with other anti-cancer agents. Additionally, further studies could explore the role of 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one in other biological processes beyond cancer and cardiovascular disease.

Synthesis Methods

The synthesis of 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one involves several steps, starting with the reaction of 2,4-dimethoxybenzylamine with cyclohexanone to form 2-(2,4-dimethoxyphenyl)-2-cyclohexen-1-one. This intermediate is then reacted with paraformaldehyde and ammonium chloride to form 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one. The final product is obtained through purification by recrystallization.

Scientific Research Applications

3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one has been widely used as a tool in scientific research, particularly in the field of cancer biology. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and head and neck cancers. 3-[(2,4-dimethoxyphenyl)amino]-2-cyclohexen-1-one has also been used to study the role of EGFR in cancer progression and to identify potential targets for cancer therapy.